Cas no 114152-21-5 (2,3,6-Trifluorophenylacetonitrile)
114152-21-5 structure
Product Name:2,3,6-Trifluorophenylacetonitrile
CAS No:114152-21-5
MF:C8H4F3N
MW:171.119272232056
MDL:MFCD00061219
CID:136279
PubChem ID:2777956
Update Time:2025-04-19
2,3,6-Trifluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3,6-Trifluorophenyl)acetonitrile
- 2,3,6-TRIFLUOROPHENYLACETONITRILE
- Benzeneacetonitrile,2,3,6-trifluoro-
- 2,3,6-TRIFLUOROBENZYL CYANIDE
- 2,3,6-trifluorobenzeneacetonitrile
- 2,3,6-Trifluorophenylacetonticonitrile
- 2,3,6-Trifluorophenylacetonitrile97%
- 2,3,6-Trifluorophenylacetonitrile 97%
- PQIFHBOOYBTJLD-UHFFFAOYSA-
- A803142
- FT-0609487
- AS-30438
- 114152-21-5
- EN300-1840428
- MFCD00061219
- AM62533
- (2,3,6-Trifluorophenyl)acetonitrile, AldrichCPR
- InChI=1/C8H4F3N/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2H,3H2
- SCHEMBL7104591
- CS-0160021
- DTXSID10380729
- Benzeneacetonitrile, 2,3,6-trifluoro-
- AKOS006230404
- 2,3,6-TRIFLUORO-BENZENEACETONITRILE
- PQIFHBOOYBTJLD-UHFFFAOYSA-N
- AC-28707
- 2,3,6-Trifluorophenylacetonitrile
-
- MDL： MFCD00061219
- Inchi： 1S/C8H4F3N/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2H,3H2
- InChI Key： PQIFHBOOYBTJLD-UHFFFAOYSA-N
- SMILES： FC1C(=CC=C(C=1CC#N)F)F
Computed Properties
- Exact Mass: 171.03000
- Monoisotopic Mass: 171.02958362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 80-85 ºC (5 Torr)
- Flash Point: 80.3±25.9 ºC,
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 23.79000
- LogP: 2.16998
2,3,6-Trifluorophenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：TOXIC
- Risk Phrases：R20/21/22
2,3,6-Trifluorophenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,6-Trifluorophenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003793-5g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 5g |
2405.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003793-1g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 1g |
632.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SY567-1g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 1g |
182.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SY567-5g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 5g |
607.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SY567-200mg |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 200mg |
55.0CNY | 2021-07-13 | |
| TRC | T895578-10mg |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T895578-50mg |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T895578-100mg |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 100mg |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003793-5g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 5g |
2405CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003793-1g |
2,3,6-Trifluorophenylacetonitrile |
114152-21-5 | 97% | 1g |
632CNY | 2021-05-08 |
2,3,6-Trifluorophenylacetonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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